Cas no 193945-44-7 (1,3-Propane-1,1,3,3-d4-diamine 2HCl)

• Product Name: 1,3-Propane-1,1,3,3-d4-diamine 2HCl
• CAS No: 193945-44-7
• MF: C₃H₁₂Cl₂N₂
• MW: 151.071425437927
• CID: 867493
• Update Time: 2026-04-29

1,3-Propane-1,1,3,3-d4-diamine 2HCl Chemical and Physical Properties

Names and Identifiers

• 1,3-PROPANEDIAMINE-1,1,3,3-D4 2HCL
• 1,3-Propane-1,1,3,3-d4-diamine 2HCl

Computed Properties

• Exact Mass: 150.06300

Experimental Properties

• PSA: 52.04000
• LogP: 2.29850

Additional information on 1,3-Propane-1,1,3,3-d4-diamine 2HCl

Introduction to 1,3-Propane-1,1,3,3-d4-diamine 2HCl (CAS No. 193945-44-7)

1,3-Propane-1,1,3,3-d4-diamine 2HCl is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This deuterated derivative of propane diamine features a unique molecular structure, making it a valuable tool for various applications in drug development and molecular biology. With the CAS number 193945-44-7, this compound is recognized for its precision and purity, which are critical factors in high-throughput screening and structural biology studies.

The primary significance of 1,3-Propane-1,1,3,3-d4-diamine 2HCl lies in its utility as a labeled intermediate in the synthesis of complex biomolecules. The deuterium substitution at specific positions enhances the compound's stability and isotopic purity, which are essential for NMR spectroscopy and mass spectrometry analyses. These analytical techniques are indispensable in elucidating the structural and dynamic properties of proteins, peptides, and other biomacromolecules.

In recent years, advancements in drug discovery have emphasized the importance of isotopically labeled compounds to improve metabolic stability and reduce background noise in diagnostic assays. 1,3-Propane-1,1,3,3-d4-diamine 2HCl serves as a critical building block in the synthesis of protease inhibitors and kinase modulators. For instance, researchers have utilized this compound to develop novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders. The incorporation of deuterium atoms into these molecules often leads to enhanced pharmacokinetic profiles, including prolonged half-life and reduced metabolic clearance.

The pharmaceutical industry has also explored the use of 1,3-Propane-1,1,3,3-d4-diamine 2HCl in the development of radiolabeled tracers for positron emission tomography (PET) imaging. PET scans provide high-resolution images of biological processes at the molecular level, enabling early detection and monitoring of diseases. The stability provided by deuterium labeling ensures that these tracers remain detectable for longer periods without degradation, thereby improving diagnostic accuracy.

Furthermore, the compound's role in biochemical research extends to enzyme kinetics and mechanism studies. By using 1,3-Propane-1,1,3,3-d4-diamine 2HCl as a substrate or intermediate, scientists can investigate the catalytic activity and substrate specificity of enzymes involved in metabolic pathways. This information is crucial for designing targeted therapies that modulate enzymatic activity without unintended side effects.

Recent studies have highlighted the compound's potential in materials science as well. Deuterated amines are employed in polymer chemistry to enhance material properties such as thermal stability and chemical resistance. The unique isotopic composition of 1,3-Propane-1,1,3,3-d4-diamine 2HCl allows researchers to tailor polymer formulations for specific industrial applications.

The synthesis of 1,3-Propane-1,1,3,3-d4-diamine 2HCl involves precise chemical methodologies to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and isotopic exchange are commonly employed to achieve the desired deuterium incorporation. These synthetic routes underscore the compound's technical sophistication and its importance in specialized chemical applications.

As research continues to evolve，the demand for high-quality labeled compounds like 1，3-propane-1，1，3，3-D4-diamine 2HCl is expected to grow. Innovations in drug development，diagnostics，and materials science will rely on such compounds to push the boundaries of scientific discovery. The precision offered by deuterium labeling not only enhances experimental outcomes but also contributes to the development of safer and more effective therapeutic interventions.

In conclusion，CAS No. 193945-44-7 represents a cornerstone in modern chemical research，with _Propane_ -d4-Diamine_ _2HCl_ serving as a versatile tool across multiple disciplines。 Its applications span from pharmaceuticals to advanced materials，underscoring its indispensable role in scientific advancement。 As we delve deeper into molecular-level investigations，compounds like this will continue to play pivotal roles in shaping future breakthroughs。